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3-(Methoxycarbonyl)-4-

methylbenzoic acid

Cat. No.: B061836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the known physicochemical properties of 3-
(Methoxycarbonyl)-4-methylbenzoic acid. Due to the limited availability of experimental data

in public literature and databases for this specific compound, this document outlines the

foundational information available and presents standardized methodologies for the

determination of key physical properties. This guide is intended to serve as a foundational

resource for researchers and professionals working with this and structurally related

compounds.

Chemical Identity and Properties
3-(Methoxycarbonyl)-4-methylbenzoic acid, also known as 4-methyl-1,3-

benzenedicarboxylic acid 1-methyl ester, is a disubstituted aromatic carboxylic acid. Its

structure features both a carboxylic acid and a methyl ester group attached to a toluene

backbone. This bifunctional nature makes it a potentially valuable intermediate in organic

synthesis, particularly in the development of pharmaceutical agents and other complex organic

molecules.

Table 1: Physical and Chemical Properties of 3-(Methoxycarbonyl)-4-methylbenzoic Acid
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Property Value Source

CAS Number 55394-33-7 Internal Database

Molecular Formula C₁₀H₁₀O₄ Calculated

Molecular Weight 194.18 g/mol Calculated

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility Data not available N/A

Note: Experimental data for melting point, boiling point, and solubility for 3-
(Methoxycarbonyl)-4-methylbenzoic acid are not readily available in surveyed public domain

literature and chemical databases.

Experimental Protocols
While specific experimental data for 3-(Methoxycarbonyl)-4-methylbenzoic acid is not

available, the following section details a standard protocol for the determination of a key

physical property for a solid organic compound: the melting point. This methodology is

representative of the techniques that would be employed to characterize this substance.

Determination of Melting Point (Capillary Method)
Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs for a crystalline solid.

Apparatus and Materials:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Sample of the solid compound

Spatula

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b061836?utm_src=pdf-body
https://www.benchchem.com/product/b061836?utm_src=pdf-body
https://www.benchchem.com/product/b061836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the sample is a fine, dry powder. If necessary, gently grind the

crystalline sample using a mortar and pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

pack a small amount of the solid into the tube. The sample should be tightly packed to a

height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard

surface or by dropping it through a long glass tube.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.

Heating and Observation:

Set the heating rate to a rapid setting initially to approach the expected melting point. If the

approximate melting point is unknown, a preliminary rapid determination can be

performed.

Once the temperature is within 15-20°C of the expected melting point, reduce the heating

rate to 1-2°C per minute to ensure thermal equilibrium between the sample and the

thermometer.

Carefully observe the sample through the magnifying lens.

Recording the Melting Range:

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the last crystal of the solid melts (the end of the melting

range).

The recorded melting point should be reported as a range.

Repeat for Accuracy: For accurate results, at least two determinations should be performed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a newly synthesized chemical compound like 3-(Methoxycarbonyl)-4-
methylbenzoic acid.
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Caption: Workflow for the Characterization of a Chemical Compound.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3-
(Methoxycarbonyl)-4-methylbenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061836#3-methoxycarbonyl-4-methylbenzoic-acid-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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